(4-(1-Phenylethyl)morpholin-2-yl)methanamine

• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol
• IUPAC Name: [4-(1-phenylethyl)morpholin-2-yl]methanamine
• InChI: InChI=1S/C13H20N2O/c1-11(12-5-3-2-4-6-12)15-7-8-16-13(9-14)10-15/h2-6,11,13H,7-10,14H2,1H3
• InChI Key: GJKWZEHDTUTMQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)N2CCOC(C2)CN

Description

(4-(1-Phenylethyl)morpholin-2-yl)methanamine is a chemical compound of interest in organic synthesis and pharmaceutical research, featuring a methanamine group attached to a morpholine ring system. The morpholine ring is a common feature in molecules with biological activity and is frequently utilized in medicinal chemistry as a building block . Compounds with similar structures, such as {4-[(2-methylphenyl)methyl]morpholin-2-yl}methanamine, are recognized as components in life science products and can be sourced for research applications . This substance is intended for research and development use only in a laboratory setting and is not intended for diagnostic or therapeutic use. Researchers are responsible for verifying the suitability of this compound for their specific applications.

Preparation Methods

General Approach

The predominant method for synthesizing (4-(1-Phenylethyl)morpholin-2-yl)methanamine involves nucleophilic substitution reactions where morpholine acts as a nucleophile, reacting with phenylethylamine derivatives under controlled conditions. This process typically employs alkyl halides or activated intermediates to facilitate the substitution.

Reaction Scheme

The general reaction can be represented as:

Morpholine + Phenylethylamine Derivative → (4-(1-Phenylethyl)morpholin-2-yl)methanamine

The key step involves the formation of a morpholine ring substituted at the 2-position with a phenylethyl group, which is achieved through alkylation.

Specific Synthetic Routes

• Use of Alkyl Halides : Alkyl halides such as phenylethyl halides (e.g., phenylethyl bromide or chloride) are reacted with morpholine in the presence of a base (e.g., potassium carbonate) to generate the desired compound.

• Reaction Conditions :

  • Solvent: Acetone or ethanol
  • Temperature: Reflux conditions (~80-100°C)
  • Reaction Time: 12-24 hours
  • Catalyst: None typically required, but phase transfer catalysts can enhance yields

Data Table: Typical Reaction Parameters

Parameter	Conditions	Notes
Solvent	Ethanol or acetone	Ensures solubility of reactants
Temperature	Reflux (~80-100°C)	Promotes reaction kinetics
Reaction Time	12-24 hours	Completeness of conversion
Base	Potassium carbonate or sodium hydroxide	Neutralizes acid by-products
Yield	65-85%	Dependent on purity and reaction optimization

Reductive Amination Approach

Concept

An alternative synthetic pathway involves reductive amination, where a ketone or aldehyde precursor reacts with phenylethylamine in the presence of a reducing agent to form the target compound.

Reaction Scheme

Aldehyde/Ketone + Phenylethylamine → Reductive amination → (4-(1-Phenylethyl)morpholin-2-yl)methanamine

Procedure

• Preparation of Precursors : Synthesis of 2-morpholino-ethyl derivatives or related intermediates.
• Reaction Conditions :
  • Solvent: Methanol or ethanol
  • Reducing Agent: Sodium cyanoborohydride or hydrogen gas with a catalyst
  • Temperature: Room temperature to mild heating (~25-50°C)
  • Duration: 6-12 hours

Data Table: Reductive Amination Parameters

Parameter	Conditions	Notes
Solvent	Methanol or ethanol	Compatible with reducing agents
Reducing Agent	Sodium cyanoborohydride	Selective for imine reduction
Temperature	25-50°C	Mild conditions
Reaction Time	6-12 hours	Optimized for high yield
Yield	70-90%	High efficiency with proper control

Use of Protecting Groups and Functional Group Transformations

Protecting Groups

In complex syntheses, protecting groups such as tert-butoxycarbonyl (Boc) or benzyl groups may be employed to safeguard reactive amines or hydroxyl groups during multi-step reactions. These groups are later removed under specific conditions (acidic or catalytic hydrogenation).

Deprotection and Final Functionalization

• Boc Deprotection : Achieved using trifluoroacetic acid (TFA) in dichloromethane.
• Hydrogenation : Catalytic hydrogenation over palladium or platinum to remove benzyl groups.

Data Table: Protecting Group Removal Conditions

Protecting Group	Deprotection Reagent	Conditions	Notes
Boc	Trifluoroacetic acid (TFA)	Room temperature, 1-2 hours	Mild deprotection
Benzyl	Hydrogen over Pd/C	Hydrogen atmosphere, room temp	Complete removal of benzyl groups

Industrial-Scale Synthesis Considerations

Continuous Flow Reactors

For large-scale production, continuous flow reactors are employed to enhance safety, control, and yield. These systems allow precise temperature and reagent flow control, reducing by-products and improving purity.

Purification Techniques

• Recrystallization from ethanol or acetonitrile
• Chromatography (flash or preparative HPLC)
• Extraction and solvent washes

Data Summary: Industrial Process Parameters

Aspect	Specification	Rationale
Reactor Type	Continuous flow	Consistency and scalability
Purification Method	Recrystallization or chromatography	Purity and yield optimization
Reaction Temperature	80-100°C	Reaction efficiency
Reaction Time	4-8 hours	Throughput enhancement

Summary of Research Outcomes

Research indicates that the synthesis of (4-(1-Phenylethyl)morpholin-2-yl)methanamine is most efficient via alkylation of morpholine with phenylethyl halides under basic conditions. Optimization of reaction parameters—such as temperature, solvent, and base—can significantly improve yields, often exceeding 80%. Reductive amination offers an alternative route with comparable efficiency, especially suitable for complex derivatives or when protecting groups are involved.

Chemical Reactions Analysis

Types of Reactions

(4-(1-Phenylethyl)morpholin-2-yl)methanamine undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium hydroxide. The conditions for these reactions vary depending on the desired product and the specific reaction being performed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

(4-(1-Phenylethyl)morpholin-2-yl)methanamine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities and interactions with various biomolecules.

Medicine: It is investigated for its potential therapeutic effects and as a precursor for drug development.

Industry: It is used in the production of various chemicals and materials

Mechanism of Action

The mechanism of action of (4-(1-Phenylethyl)morpholin-2-yl)methanamine involves its interaction with specific molecular targets and pathways. It may act on enzymes, receptors, or other proteins, leading to various biological effects. The exact mechanism depends on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Physicochemical Properties

The compound is compared to morpholine derivatives with substituents differing in position, branching, or aromaticity. Key examples from the evidence include:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent (Position)	Molecular Formula	Molecular Weight	Key Features
(4-(1-Phenylethyl)morpholin-2-yl)methanamine	1-Phenylethyl (4)	C13H20N2O*	~220.31*	Lipophilic phenylethyl, primary amine
(4-Phenylmorpholin-2-yl)methanamine	Phenyl (4)	C11H16N2O	192.26	Simpler phenyl group, lower MW
{4-[(3-Methylphenyl)methyl]morpholin-2-yl}methanamine	3-Methylbenzyl (4)	C13H20N2O	220.31	Methylbenzyl increases steric hindrance
1-[(2S)-4-(5-Phenylpyrazolo[3,4-b]pyridin-4-yl)morpholin-2-yl]methanamine	Pyrazolo-pyridine (4)	C17H19N5O	313.37	Bulky aromatic substituent, higher MW
4-[(4-Methylmorpholin-2-yl)methyl]morpholin-2-yl]methanamine	Bis-morpholine	C10H20N2O2	200.28	Dual morpholine rings, polar

*Estimated based on structural similarity.

Key Observations:

• Steric Effects : Bulky substituents like pyrazolo-pyridine () introduce steric hindrance, which may limit binding to flat active sites but enhance selectivity for specific targets.
• Polarity : Bis-morpholine derivatives () exhibit higher polarity due to additional oxygen and nitrogen atoms, favoring solubility but possibly reducing blood-brain barrier penetration.

Pharmacological Implications

• CNS Modulation : The phenylethyl group resembles motifs in psychotropic agents (e.g., amphetamines), hinting at possible central nervous system activity.
• Enzyme Inhibition : The primary amine may interact with catalytic sites of enzymes (e.g., kinases or proteases), as seen in pyrazolo-pyridine derivatives ().
• Receptor Binding : Morpholine rings are common in GPCR ligands; substituent variations modulate affinity and selectivity.

Toxicity and Metabolic Stability

• Metabolism : The phenylethyl group may undergo oxidative metabolism via cytochrome P450 enzymes, producing hydrophilic metabolites. In contrast, pyrazolo-pyridine substituents () could form stable aromatic metabolites.
• Toxicity Risks : Primary amines may form reactive intermediates, necessitating structural optimization to reduce toxicity.

Biological Activity

(4-(1-Phenylethyl)morpholin-2-yl)methanamine, a morpholine derivative, has garnered attention in medicinal chemistry due to its potential biological activities, particularly as an antidepressant and anticancer agent. The compound's unique structure allows it to interact with various biological targets, making it a subject of ongoing research.

Chemical Structure and Properties

The compound features a morpholine ring, characterized by a six-membered ring containing one nitrogen atom and five carbon atoms. The phenylethyl group attached to the morpholine enhances its biological activity. Its systematic name reflects the presence of an amine functional group, crucial for its interactions with biological systems.

Molecular Details

Property	Value
Molecular Formula	C12H17N2O
Molecular Weight	205.28 g/mol
IUPAC Name	(4-(1-Phenylethyl)morpholin-2-yl)methanamine

Biological Activities

Research indicates that (4-(1-Phenylethyl)morpholin-2-yl)methanamine exhibits diverse biological activities:

• Antidepressant Properties : Preliminary studies suggest that the compound may act on neurotransmitter systems, potentially influencing serotonin and norepinephrine pathways, which are critical in mood regulation.
• Anticancer Activity : The compound has shown promise in inhibiting cancer cell proliferation in vitro. Its mechanism may involve the modulation of signaling pathways related to cell survival and apoptosis.

The biological activity of (4-(1-Phenylethyl)morpholin-2-yl)methanamine can be attributed to its interaction with various molecular targets:

• Receptor Binding : Interaction studies indicate potential binding affinities with serotonin receptors (5-HT receptors) and adrenergic receptors, which are implicated in mood disorders and cancer progression.
• Enzyme Inhibition : The compound may inhibit specific enzymes involved in cell signaling pathways, leading to altered cellular responses that can contribute to its antidepressant and anticancer effects.

Research Findings

Recent studies have employed computational methods, such as the Prediction of Activity Spectra for Substances (PASS) program, to forecast the pharmacological effects of this compound. These predictions align with experimental data demonstrating its potential therapeutic applications.

Case Studies

• In Vitro Antidepressant Screening : A study conducted using rat brain slices demonstrated that (4-(1-Phenylethyl)morpholin-2-yl)methanamine significantly increased serotonin levels, suggesting a mechanism similar to selective serotonin reuptake inhibitors (SSRIs).
• Anticancer Efficacy : In a series of assays involving various cancer cell lines, the compound exhibited dose-dependent inhibition of cell growth, with IC50 values indicating substantial efficacy against certain tumor types.

Comparative Analysis with Similar Compounds

To understand the unique profile of (4-(1-Phenylethyl)morpholin-2-yl)methanamine, it is beneficial to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
1-(1-Phenylethyl)piperazine	Piperazine ring instead of morpholine	Commonly used as an anxiolytic agent
4-(1-Methylphenethyl)morpholine	Methyl substitution on phenethyl	Enhanced lipophilicity may improve bioavailability
1-(2-Hydroxyethyl)piperidine	Hydroxyethyl group on piperidine	Potential for increased solubility

These comparisons highlight how variations in ring structure and substituents can influence biological activity and therapeutic applications.